Cas no 127783-34-0 (Ethynyl(phenyl)iodonium Tetrafluoroborate)

• Product Name: Ethynyl(phenyl)iodonium Tetrafluoroborate
• CAS No: 127783-34-0
• MF: C₈H₆BF₄I
• MW: 315.8423
• MDL: MFCD00191648
• CID: 897603
• PubChem ID: 87569719
• Update Time: 2025-05-19

Ethynyl(phenyl)iodonium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• ethynyl(phenyl)iodonium tetrafluoroborate[ethynylating reagent]
• Ethynyl(phenyl)iodonium Tetrafluoroborate
• ethynyl(phenyl)iodanium,tetrafluoroborate
• ETHYNYL(PHENYL)IODIUM TETRAFLUOROBORATE
• ETHYNYL(PHENYL)IODONIUM TETRAFLUOROBORATE 97+%
• ethynyl(phenyl)iodanium tetrafluoroborate
• Ethynyl(phenyl)iodonium Tetrafluoroborate [Ethynylating Reagent]
• Ethynyl(phenyl)iodonium Tetrafluoroborate [Ethynylating Reagent]
• E0467
• ethynyl(phenyl)iodanium; tetrafluoroboranuide
• MFCD00191648
• ethynyl(phenyl)iodanium;tetrafluoroborate
• SCHEMBL8161217
• T71678
• CS-0444143
• DTXSID70374563
• 127783-34-0

• MDL： MFCD00191648
• Inchi： 1S/C8H6I.BF4/c1-2-9-8-6-4-3-5-7-8;2-1(3,4)5/h1,3-7H;/q+1;-1
• InChI Key： AVSBPVBKCONUGF-UHFFFAOYSA-N
• SMILES： [I+](C#C[H])C1C([H])=C([H])C([H])=C([H])C=1[H].F[B-](F)(F)F

Computed Properties

• Exact Mass: 315.95400
• Monoisotopic Mass: 315.95434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• PSA: 0.00000
• LogP: -0.16410
• Solubility: Not determined

Ethynyl(phenyl)iodonium Tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：1759
• Safety Instruction： H302+H314
• HazardClass：8
• PackingGroup：III
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Ethynyl(phenyl)iodonium Tetrafluoroborate

Recent Advances in the Application of Ethynyl(phenyl)iodonium Tetrafluoroborate (CAS: 127783-34-0) in Chemical Biology and Pharmaceutical Research

Ethynyl(phenyl)iodonium Tetrafluoroborate (CAS: 127783-34-0) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the field of alkyne-based transformations and bioorthogonal chemistry. This compound, characterized by its unique iodonium salt structure, has been increasingly utilized for the selective modification of biomolecules, enabling the development of novel therapeutic agents and diagnostic tools. Recent studies have highlighted its potential in click chemistry, protein labeling, and targeted drug delivery systems, making it a focal point of interdisciplinary research.

A 2023 study published in the Journal of the American Chemical Society demonstrated the efficacy of Ethynyl(phenyl)iodonium Tetrafluoroborate in facilitating copper-free click reactions with strained alkynes. The researchers reported a remarkable increase in reaction kinetics and selectivity compared to traditional azide-alkyne cycloaddition methods. This advancement opens new avenues for in vivo applications, where copper toxicity has been a limiting factor. The study also revealed the compound's stability under physiological conditions, a critical attribute for pharmaceutical applications.

In the realm of targeted cancer therapy, a recent breakthrough published in Nature Chemistry (2024) showcased the use of Ethynyl(phenyl)iodonium Tetrafluoroborate as a key intermediate in the synthesis of antibody-drug conjugates (ADCs). The research team developed a novel conjugation strategy that leverages the compound's reactivity to achieve site-specific modification of monoclonal antibodies with unprecedented efficiency. This approach resulted in ADCs with improved homogeneity and therapeutic index, addressing a long-standing challenge in ADC development.

Recent investigations into the mechanism of action of Ethynyl(phenyl)iodonium Tetrafluoroborate have provided deeper insights into its reactivity profile. A comprehensive computational study published in Chemical Science (2024) employed density functional theory (DFT) calculations to elucidate the electronic structure and reaction pathways of this iodonium salt. The findings explain its exceptional reactivity with various nucleophiles while maintaining selectivity, providing a theoretical foundation for its diverse applications in chemical biology.

The pharmaceutical industry has taken note of these developments, with several companies initiating preclinical studies on compounds synthesized using Ethynyl(phenyl)iodonium Tetrafluoroborate as a key building block. Industry reports indicate that at least three major pharmaceutical firms have incorporated this reagent into their drug discovery platforms, particularly for the development of next-generation protein degraders and covalent inhibitors. The compound's ability to introduce ethynyl groups with high efficiency has proven valuable in creating molecular glues and PROTACs (proteolysis targeting chimeras).

Despite these promising developments, challenges remain in the large-scale application of Ethynyl(phenyl)iodonium Tetrafluoroborate. Recent safety assessments published in Organic Process Research & Development (2023) have highlighted the need for improved handling protocols due to the compound's sensitivity to moisture and potential explosivity under certain conditions. Ongoing research aims to develop more stable derivatives while maintaining the reagent's exceptional reactivity, with several academic and industrial groups reporting progress in this direction.

Looking forward, the unique properties of Ethynyl(phenyl)iodonium Tetrafluoroborate (CAS: 127783-34-0) position it as a transformative tool in chemical biology and drug discovery. Its applications span from fundamental research to clinical translation, with particular promise in the development of precision medicines and diagnostic agents. As research continues to uncover new facets of its reactivity and applications, this compound is likely to remain at the forefront of innovation in the pharmaceutical sciences for years to come.